Cas no 176370-29-9 (3-Piperidinecarbonitrile, 6-methyl-4-oxo-)
176370-29-9 structure
Product Name:3-Piperidinecarbonitrile, 6-methyl-4-oxo-
CAS No:176370-29-9
MF:C7H10N2O
MW:138.167101383209
CID:2846686
Update Time:2023-08-10
3-Piperidinecarbonitrile, 6-methyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 3-PIPERIDINECARBONITRILE, 6-METHYL-4-OXO-
- 3-Piperidinecarbonitrile, 6-methyl-4-oxo-
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- Inchi: 1S/C7H10N2O/c1-5-2-7(10)6(3-8)4-9-5/h5-6,9H,2,4H2,1H3
- InChI Key: PDHHQVRSUXAIOD-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)CNC(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 191
- XLogP3: -0.3
- Topological Polar Surface Area: 52.9
3-Piperidinecarbonitrile, 6-methyl-4-oxo- Related Literature
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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